Cas no 144172-28-1 (Hydrazinecarboxamide, N-[4-(trifluoromethoxy)phenyl]-)

• Product Name: Hydrazinecarboxamide, N-[4-(trifluoromethoxy)phenyl]-
• CAS No: 144172-28-1
• MF: C₈H₈F₃N₃O₂
• MW: 235.16323184967
• MDL: MFCD11106040
• CID: 1314627
• PubChem ID: 10776093
• Update Time: 2025-06-11

Hydrazinecarboxamide, N-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide, N-[4-(trifluoromethoxy)phenyl]-
• 1-amino-3-[4-(trifluoromethoxy)phenyl]urea
• TYFYWJUGQMIDIZ-UHFFFAOYSA-N
• N-[4-(trifluoromethoxy)phenyl] hydrazine carboxamide
• 144172-28-1
• AC9500
• 3-amino-1-[4-(trifluoromethoxy)phenyl]urea
• MFCD11106040
• SCHEMBL5643502
• SY257758
• N-(4-(trifluoromethoxy)phenyl)hydrazinecarboxamide
• DTXSID60444769

• MDL： MFCD11106040
• Inchi： 1S/C8H8F3N3O2/c9-8(10,11)16-6-3-1-5(2-4-6)13-7(15)14-12/h1-4H,12H2,(H2,13,14,15)
• InChI Key： TYFYWJUGQMIDIZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(NN)=O)(F)F

Computed Properties

• Exact Mass: 235.05694
• Monoisotopic Mass: 235.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Hydrazinecarboxamide, N-[4-(trifluoromethoxy)phenyl]-

Hydrazinecarboxamide, N-[4-(trifluoromethoxy)phenyl]- (CAS No. 144172-28-1): A Comprehensive Overview

Hydrazinecarboxamide, N-[4-(trifluoromethoxy)phenyl]-, identified by its CAS number 144172-28-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of hydrazinecarboxamides, which are known for their diverse biological activities and potential applications in drug development. The presence of a trifluoromethoxy group in its molecular structure enhances its pharmacological properties, making it a subject of extensive study in medicinal chemistry.

The molecular structure of Hydrazinecarboxamide, N-[4-(trifluoromethoxy)phenyl]- consists of a hydrazinecarboxamide core linked to a phenyl ring substituted with a trifluoromethoxy group. This structural feature contributes to its unique chemical and biological properties, which have been explored in various research studies. The compound's ability to interact with biological targets makes it a promising candidate for the development of new therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of a trifluoromethoxy group into the molecular framework of Hydrazinecarboxamide, N-[4-(trifluoromethoxy)phenyl]- aligns with this trend, as fluorinated derivatives often exhibit superior pharmacokinetic profiles. This has prompted researchers to investigate its potential applications in the treatment of various diseases, including cancer and inflammatory disorders.

The synthesis of Hydrazinecarboxamide, N-[4-(trifluoromethoxy)phenyl]- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethoxy group is particularly critical and must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this goal. These methods not only improve the efficiency of the synthesis but also minimize unwanted byproducts.

The pharmacological properties of Hydrazinecarboxamide, N-[4-(trifluoromethoxy)phenyl]- have been extensively studied in vitro and in vivo. Research has shown that this compound exhibits potent inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to inhibit kinases and phosphodiesterases, which are key targets in cancer therapy. Additionally, its anti-inflammatory effects have been observed in preclinical models, suggesting its potential as an anti-inflammatory agent.

The use of computational methods has also played a crucial role in understanding the mechanism of action of Hydrazinecarboxamide, N-[4-(trifluoromethoxy)phenyl]-. Molecular docking studies have been conducted to identify potential binding sites on biological targets and predict the compound's interaction affinity. These studies have provided valuable insights into how the compound exerts its pharmacological effects and have guided the design of more potent derivatives.

In conclusion, Hydrazinecarboxamide, N-[4-(trifluoromethoxy)phenyl]-, with its CAS number 144172-28-1, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As scientific understanding continues to evolve, it is anticipated that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.